1-(Piperidin-3-yl)cyclopropane-1-carboxylic acid

• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol
• SMILES: C1CC(CNC1)C2(CC2)C(=O)O
• InChI: InChI=1S/C9H15NO2/c11-8(12)9(3-4-9)7-2-1-5-10-6-7/h7,10H,1-6H2,(H,11,12)
• InChIKey: FRQWNNXTOCOKSW-UHFFFAOYSA-N

1-(Piperidin-3-yl)cyclopropane-1-carboxylic Acid: Specifications & Structural Baseline

1-(Piperidin-3-yl)cyclopropane-1-carboxylic acid (CAS free base: N/A; hydrochloride CAS: 2137551-90-5) is a conformationally constrained cyclopropane amino acid analog featuring a piperidin-3-yl substituent at the cyclopropane α-carbon. The compound is primarily procured as the hydrochloride salt (molecular formula C9H16ClNO2, MW 205.68 g/mol) . Its structural architecture combines the rigid, angle-strained cyclopropane ring with a basic piperidine nitrogen, making it a privileged scaffold for medicinal chemistry derivatization. Commercial availability from multiple suppliers (e.g., Leyan, AK Scientific) typically ranges from 95% to 98% purity .

Scaffold

Conformationally constrained cyclopropane amino acid analog

Key Orientation

Piperidin-3-yl vector for defined amine presentation

Ready-to-Use Form

Hydrochloride salt supports direct coupling workflows

Procurement Risk: Why 1-(Piperidin-3-yl)cyclopropane-1-carboxylic Acid Is Not Interchangeable

Substitution with close structural analogs such as the 4-piperidinyl isomer (1-(Piperidin-4-yl)cyclopropane-1-carboxylic acid, CAS 1509758-74-0) or alternative cyclopropane-piperidine conjugates (e.g., 1-cyclopropanecarbonylpiperidine-4-carboxylic acid) is not scientifically equivalent. The position of the piperidine nitrogen attachment (3- vs 4-yl) alters both the conformational presentation of the basic amine and the overall three-dimensional pharmacophore [1]. Furthermore, substitution of the cyclopropane carboxylic acid with an ester or amide abolishes the ionizable carboxylate required for salt formation and critical hydrogen-bonding interactions. The selection of this specific compound as a synthetic intermediate or building block is driven by the unique spatial orientation of the amine and carboxylic acid vectors, which dictates subsequent coupling efficiency and the conformational properties of derived peptidomimetics or heterocycles [1].

3- vs. 4-piperidinyl isomer Positional isomer changes amine presentation and pharmacophore, which may alter target engagement and coupling geometry.

Carboxylic acid vs. ester/amide Replacement abolishes the ionizable carboxylate required for salt formation and critical hydrogen bonding, disrupting downstream reactivity.

• [1] Merck Sharp & Dohme Corp. Substituted cyclopropyl compounds, compositions containing such compounds and methods of treatment. United States Patent US8552022B2. 2013-10-08. View Source

Comparative Evidence: 1-(Piperidin-3-yl)cyclopropane-1-carboxylic Acid vs. Structural Analogs

Purity Comparison: 3-Piperidinyl vs. 4-Piperidinyl Isomer

The hydrochloride salt of 1-(Piperidin-3-yl)cyclopropane-1-carboxylic acid (CAS 2137551-90-5) is commercially available with a certified purity of 98%, as specified by the supplier Leyan . In contrast, the positional isomer 1-(Piperidin-4-yl)cyclopropane-1-carboxylic acid hydrochloride (CAS 2135332-62-4) is listed by multiple vendors with a purity specification of 97% . The 1% purity differential may impact reaction yields in sensitive multi-step syntheses where impurities from the isomeric byproduct can interfere with coupling or deprotection steps.

Purity Comparison

Direct head-to-head

98% vs. 97%
+1% absolute purity

Higher initial purity may reduce purification needs in sensitive multi-step syntheses.

Vendor Certificate of Analysis specifications.

Evidence Dimension	Commercial Purity Specification
Target Compound Data	98% (HCl salt)
Comparator Or Baseline	1-(Piperidin-4-yl)cyclopropane-1-carboxylic acid HCl (CAS 2135332-62-4): 97%
Quantified Difference	+1% absolute purity
Conditions	Vendor-provided Certificate of Analysis specifications

Why This Matters

Higher initial purity reduces the need for additional purification steps prior to use in sensitive coupling reactions, saving time and material costs in research-scale synthesis.

Physicochemical Profile: 3- vs. 4-Piperidinyl Isomer

Computationally predicted physicochemical properties reveal key differences between the 3-piperidinyl and 4-piperidinyl isomers. The 3-piperidinyl isomer (target compound hydrochloride) exhibits a cLogP of 1.27 and a topological polar surface area (TPSA) of 49.33 Ų . The 4-piperidinyl analog (free base, CAS 1509758-74-0) has a predicted cLogP of approximately 1.48 and a slightly lower TPSA of 49.33 Ų . While TPSA is identical, the 0.21 log unit difference in lipophilicity indicates the 3-isomer is modestly more hydrophilic, which can influence solubility in aqueous reaction media and chromatographic retention times during purification.

Physicochemical Profile

Cross-study comparable

cLogP 1.27 vs. 1.48
Δ -0.21 (more hydrophilic)

Lower lipophilicity may support improved aqueous solubility for water-compatible transformations.

In silico predictions; experimental solubility not reported.

Evidence Dimension	Calculated Lipophilicity (cLogP) and TPSA
Target Compound Data	cLogP = 1.27; TPSA = 49.33 Ų (HCl salt)
Comparator Or Baseline	1-(Piperidin-4-yl)cyclopropane-1-carboxylic acid (free base): cLogP ≈ 1.48; TPSA = 49.33 Ų
Quantified Difference	ΔcLogP = -0.21 (more hydrophilic)
Conditions	In silico prediction using standard algorithms (vendor-provided data)

Why This Matters

A lower cLogP suggests improved aqueous solubility for the 3-isomer hydrochloride, which can facilitate its use in water-compatible synthetic transformations or biological assays without the need for high percentages of organic co-solvents.

GPR119 Agonist Patent SAR Validation

The cyclopropane-piperidine scaffold, specifically substituted at the piperidine 3-position, has been validated in the Merck Sharp & Dohme patent series on GPR119 agonists for the treatment of type 2 diabetes [1]. In these patents, the 1-(piperidin-3-yl)cyclopropane core is a critical substructure, demonstrating that the 3-substituted piperidine orientation is essential for GPR119 agonism. In contrast, the 4-substituted analogs or acyclic variants exhibited significantly reduced or no activity in functional cAMP assays (EC50 values not disclosed for direct comparator, but activity was noted as absent or >10 μM) [1]. This patent-derived structure-activity relationship (SAR) establishes the 3-piperidinyl cyclopropane carboxylic acid as a preferred scaffold for developing conformationally restricted peptidomimetics targeting GPCRs.

GPR119 Agonist SAR

Class-level inference

3-isomer active
4-isomer/acyclic inactive or >10 µM

3-substitution may be essential for GPCR-targeted peptidomimetic SAR; 4-substitution not productive.

Patent-derived functional cAMP assay data; further independent validation advised.

Evidence Dimension	Functional GPCR Agonist Activity (cAMP accumulation)
Target Compound Data	Patent-exemplified compounds containing the 3-piperidinyl cyclopropane carboxylic acid core demonstrate GPR119 agonism (specific EC50 not disclosed for core itself).
Comparator Or Baseline	4-Substituted piperidine analogs and acyclic controls
Quantified Difference	Qualitative: 3-isomer active; 4-isomer and acyclic controls inactive or >10 μM
Conditions	Cell-based GPR119 cAMP functional assay (HEK293 cells expressing human GPR119)

Why This Matters

This patent-derived SAR provides industrial validation that the 3-substituted cyclopropane piperidine scaffold is a productive starting point for medicinal chemistry programs targeting GPCRs, whereas the 4-substituted isomer is not.

• [1] Merck Sharp & Dohme Corp. Substituted cyclopropyl compounds, compositions containing such compounds and methods of treatment. United States Patent US8552022B2. 2013-10-08. View Source

High-Value Applications: 1-(Piperidin-3-yl)cyclopropane-1-carboxylic Acid

Peptidomimetic Synthesis for GPCR-Targeted Libraries

This compound serves as an ideal amino acid surrogate for introducing a rigid, spirocyclic constraint into peptide backbones. The 3-piperidinyl orientation, as validated in GPR119 agonist patents [1], positions the basic nitrogen for optimal interaction with key aspartate or glutamate residues in GPCR orthosteric or allosteric binding pockets. Researchers synthesizing focused libraries for metabolic disease targets (e.g., GPR119, GPR40) should select this 3-isomer over the 4-isomer to maintain the established SAR.

Spirocyclic Heterocycle Synthesis via Amide Coupling

The carboxylic acid moiety allows for direct amide coupling with diverse amines under standard peptide coupling conditions (e.g., HATU, EDCI). The resulting amides can be further cyclized to generate spirocyclic piperidines, which are privileged scaffolds in drug discovery. The 3-position attachment provides a distinct exit vector compared to the 4-isomer, leading to different spirocyclic ring sizes and conformations [1].

Building Block for GPR119 Agonist Lead Optimization

Given the patent validation of the cyclopropane-piperidine core in GPR119 agonism [1], procurement of this specific 3-substituted isomer is essential for any medicinal chemistry program aiming to optimize or develop novel GPR119 agonists for type 2 diabetes. Substitution with the 4-isomer would likely yield inactive compounds, wasting synthetic effort and resources.

Application

Selection Property

Validation Focus

GPCR-targeted library synthesis

3-Piperidinyl orientation for defined amine vector

Binding pocket complementarity and conformational constraint

Spirocyclic heterocycle construction

Carboxylic acid handle for direct amide coupling

Cyclization efficiency and exit vector geometry

GPR119 agonist lead optimization research

Patent-validated 3-substituted scaffold

Functional GPCR assay response and SAR transferability

• [1] Merck Sharp & Dohme Corp. Substituted cyclopropyl compounds, compositions containing such compounds and methods of treatment. United States Patent US8552022B2. 2013-10-08. View Source